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For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK583 is a highly potent and selective inhibitor of Receptor-Interacting Protein Kinase 2

(RIPK2), a critical mediator in the NOD-like receptor (NLR) signaling pathway.[1][2] By targeting

RIPK2, GSK583 effectively blocks the downstream activation of NF-κB and MAPK pathways,

which are crucial for the production of pro-inflammatory cytokines and chemokines.[3][4] This

makes GSK583 a valuable tool for studying inflammatory responses and for potential

therapeutic development in autoinflammatory diseases.[1][2] Proper preparation of a GSK583
stock solution is the first critical step for accurate and reproducible experimental results. This

document provides a detailed protocol for preparing GSK583 stock solutions in Dimethyl

Sulfoxide (DMSO).

Quantitative Data Summary
For ease of use and accurate calculations, the key quantitative data for GSK583 are

summarized in the table below.
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Parameter Value Reference(s)

Molecular Weight 398.45 g/mol [5][6]

Solubility in DMSO Up to 100 mM [6]

Up to 79 mg/mL (approx.

198.26 mM)
[7]

Up to 45 mg/mL (approx.

112.94 mM)
[8]

Recommended Storage

(Powder)
-20°C for up to 3 years [8]

Recommended Storage (Stock

Solution)
-20°C for up to 6 months [5]

-80°C for up to 1 year [5][8]

IC50 (Human RIPK2) 5 nM [6]

Signaling Pathway of GSK583 Action
GSK583 inhibits the kinase activity of RIPK2. In the canonical NOD signaling pathway, the

recognition of bacterial peptidoglycans by NOD1 or NOD2 receptors leads to the recruitment

and activation of RIPK2. Activated RIPK2 undergoes ubiquitination, which serves as a scaffold

to recruit downstream signaling complexes, ultimately leading to the activation of NF-κB and

MAPK pathways and the transcription of inflammatory genes. GSK583, by binding to the ATP-

binding pocket of RIPK2, prevents its kinase activity and subsequent downstream signaling

events.[3][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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